![molecular formula C21H26N2O3 B268928 N-[3-(butyrylamino)phenyl]-2-(4-methylphenoxy)butanamide](/img/structure/B268928.png)
N-[3-(butyrylamino)phenyl]-2-(4-methylphenoxy)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(butyrylamino)phenyl]-2-(4-methylphenoxy)butanamide, also known as BMB, is a chemical compound that has been widely studied in the scientific community for its potential applications in various fields. BMB is a synthetic compound that belongs to the class of amides and has a molecular formula of C24H28N2O3.
Mechanism of Action
N-[3-(butyrylamino)phenyl]-2-(4-methylphenoxy)butanamide exerts its effects by binding to specific protein targets in cells, including enzymes and receptors. The exact mechanism of action of this compound is still not fully understood, but it is believed to involve the modulation of various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways. This compound has also been shown to inhibit the activity of certain enzymes, including histone deacetylases and proteases.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in cells and organisms. In vitro studies have demonstrated that this compound can induce cell cycle arrest and apoptosis in cancer cells, inhibit inflammation and oxidative stress, and modulate gene expression. In vivo studies have shown that this compound can reduce tumor growth in animal models of cancer, improve cognitive function in animal models of neurodegenerative disorders, and reduce inflammation in animal models of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[3-(butyrylamino)phenyl]-2-(4-methylphenoxy)butanamide in lab experiments is its high potency and selectivity for specific protein targets. This allows researchers to study the effects of this compound on specific biochemical and physiological processes with a high degree of precision. However, one of the main limitations of using this compound in lab experiments is its relatively high cost compared to other chemical compounds. Additionally, this compound may have off-target effects that could complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on N-[3-(butyrylamino)phenyl]-2-(4-methylphenoxy)butanamide. One area of interest is the development of more potent and selective analogs of this compound for use as therapeutic agents. Another area of interest is the investigation of the effects of this compound on other physiological processes, including metabolism and epigenetic regulation. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and to determine its potential as a tool for studying protein-ligand interactions and enzyme kinetics.
Synthesis Methods
N-[3-(butyrylamino)phenyl]-2-(4-methylphenoxy)butanamide can be synthesized using a multi-step process that involves the reaction of various starting materials. The first step involves the reaction of 4-methylphenol with butyryl chloride to form the intermediate compound, 4-methylphenyl butyrate. This intermediate is then reacted with 3-aminophenylboronic acid to form the final product, this compound.
Scientific Research Applications
N-[3-(butyrylamino)phenyl]-2-(4-methylphenoxy)butanamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. In biochemistry, this compound has been used as a tool for studying protein-ligand interactions and enzyme kinetics. In pharmacology, this compound has been studied for its effects on various physiological processes, including cell signaling, gene expression, and metabolism.
properties
Molecular Formula |
C21H26N2O3 |
---|---|
Molecular Weight |
354.4 g/mol |
IUPAC Name |
N-[3-(butanoylamino)phenyl]-2-(4-methylphenoxy)butanamide |
InChI |
InChI=1S/C21H26N2O3/c1-4-7-20(24)22-16-8-6-9-17(14-16)23-21(25)19(5-2)26-18-12-10-15(3)11-13-18/h6,8-14,19H,4-5,7H2,1-3H3,(H,22,24)(H,23,25) |
InChI Key |
SPRJBYIQUHLCMC-UHFFFAOYSA-N |
SMILES |
CCCC(=O)NC1=CC(=CC=C1)NC(=O)C(CC)OC2=CC=C(C=C2)C |
Canonical SMILES |
CCCC(=O)NC1=CC(=CC=C1)NC(=O)C(CC)OC2=CC=C(C=C2)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.